Cas no 121789-38-6 (3-(1,3-Dioxan-2-yl)-4'-methoxypropiophenone)

• Product Name: 3-(1,3-Dioxan-2-yl)-4'-methoxypropiophenone
• CAS No: 121789-38-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD02261805
• CID: 1212961
• PubChem ID: 14431135
• Update Time: 2025-07-28

3-(1,3-Dioxan-2-yl)-4'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-(4-methoxyphenyl)propan-1-one
• CTK4B2747
• 1-(4-Methoxyphenyl)-3-(1,3-dioxan-2-yl)-1-propanon
• KB-176793
• 3-(1,3-dioxane-2-yl)-1-(4-methoxyphenyl)-1-propanone
• AG-D-47218
• 1-Propanone, 3-(1,3-dioxan-2-yl)-1-(4-methoxyphenyl)-
• AGN-PC-001EOL
• SureCN1670496
• 3-(1,3-Dioxan-2-yl)-4'-methoxypropiophenone
• 1-Propanone,3-(1,3-dioxan-2-yl)-1-(4-methoxyphenyl)
• 121789-38-6
• AKOS016023252
• MFCD02261805
• SCHEMBL1670496
• DTXSID00560179
• 3-(1,3-DIOXAN-2-YL)-4/'-METHOXYPROPIOPHENONE

• MDL： MFCD02261805
• Inchi： 1S/C14H18O4/c1-16-12-5-3-11(4-6-12)13(15)7-8-14-17-9-2-10-18-14/h3-6,14H,2,7-10H2,1H3
• InChI Key： IDEMILWOCUWVGQ-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 398.268°C at 760 mmHg
• Flash Point: 177.107°C
• Refractive Index: 1.507
• PSA: 44.76000
• LogP: 2.42110